(7-Chlorobenzo[b]thiophen-3-yl)methanamine

• Molecular Formula: C9H8ClNS
• Molecular Weight: 197.69 g/mol
• IUPAC Name: (7-chloro-1-benzothiophen-3-yl)methanamine
• InChI: InChI=1S/C9H8ClNS/c10-8-3-1-2-7-6(4-11)5-12-9(7)8/h1-3,5H,4,11H2
• InChI Key: SLGUMCQLGJLZPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Cl)SC=C2CN

Description

(7-Chlorobenzo[b]thiophen-3-yl)methanamine is a heterocyclic organic compound featuring a benzo[b]thiophene core substituted with a chlorine atom at the 7-position and a methanamine group at the 3-position. The benzo[b]thiophene scaffold is notable for its aromaticity and structural similarity to indole, making it a valuable pharmacophore in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (7-Chlorobenzo[b]thiophen-3-yl)methanamine typically involves the following steps:

Starting Material: The synthesis begins with 3-chloro-2-mercaptobenzoic acid.

Cyclization: This compound undergoes cyclization to form 7-chlorobenzo[b]thiophene-3(2H)-one.

Reduction: The ketone group is then reduced to form 7-chlorobenzo[b]thiophene-3-methanol.

Amination: Finally, the methanol group is converted to a methanamine group through an amination reaction.

Industrial Production Methods

Industrial production methods for (7-Chlorobenzo[b]thiophen-3-yl)methanamine involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

(7-Chlorobenzo[b]thiophen-3-yl)methanamine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides and sulfones.

Reduction: Reduction reactions can convert the compound into its corresponding thiol or amine derivatives.

Substitution: The chlorine atom at the 7th position can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles like sodium methoxide and potassium tert-butoxide are used for substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiol and amine derivatives.

Substitution: Various substituted benzo[b]thiophenes depending on the nucleophile used.

Scientific Research Applications

(7-Chlorobenzo[b]thiophen-3-yl)methanamine has several applications in scientific research:

Medicinal Chemistry: It is used in the synthesis of pharmaceutical compounds with potential anti-inflammatory, anti-cancer, and anti-microbial properties.

Material Science: The compound is used in the development of organic semiconductors and conductive polymers.

Biological Research: It serves as a building block for the synthesis of biologically active molecules that can modulate various biological pathways.

Mechanism of Action

The mechanism of action of (7-Chlorobenzo[b]thiophen-3-yl)methanamine involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. For example, it may inhibit certain kinases or interact with receptor proteins, leading to altered cellular signaling pathways .

Comparison with Similar Compounds

Key Observations:

Halogen Substitution : The position and type of halogen (Cl vs. Br) influence molecular weight and lipophilicity. For example, bromine substitution at C5 in the benzo[b]thiophene derivative increases molecular weight by ~81 g/mol compared to chlorine at C7 .

Salt Formation : Hydrochloride salts (e.g., (5-Bromobenzo[b]thiophen-3-yl)methanamine HCl) improve solubility, critical for bioavailability in drug development .

Pharmacological and Functional Comparisons

HDAC6 Inhibition

Benzo[b]thiophene derivatives, such as those disclosed in patent literature, act as selective HDAC6 inhibitors, showing promise in treating peripheral neuropathy .

Cognitive Enhancement

Encenicline hydrochloride, a related benzo[b]thiophene-2-carboxamide, demonstrated cognitive-enhancing effects in Alzheimer’s and schizophrenia clinical trials . The methanamine variant may share analogous mechanisms, such as cholinergic receptor modulation, though direct evidence is lacking.